Cas no 16858-57-4 (4-Pyrimidinecarbonitrile,2-hydrazinyl-6-methyl-)

4-Pyrimidinecarbonitrile,2-hydrazinyl-6-methyl- structure
16858-57-4 structure
Product Name:4-Pyrimidinecarbonitrile,2-hydrazinyl-6-methyl-
CAS No:16858-57-4
MF:C6H7N5
MW:149.153279542923
CID:121934
PubChem ID:45080454
Update Time:2025-04-18

4-Pyrimidinecarbonitrile,2-hydrazinyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarbonitrile,2-hydrazinyl-6-methyl-
    • 2-hydrazinyl-6-methylpyrimidine-4-carbonitrile
    • 4-Pyrimidinecarbonitrile, 2-hydrazino-6-methyl- (8CI)
    • 16858-57-4
    • DTXSID501250231
    • 2-Hydrazinyl-6-methyl-4-pyrimidinecarbonitrile
    • AKOS006336104
    • Inchi: 1S/C6H7N5/c1-4-2-5(3-7)10-6(9-4)11-8/h2H,8H2,1H3,(H,9,10,11)
    • InChI Key: XAHBOAQAXCHCFA-UHFFFAOYSA-N
    • SMILES: N1C(NN)=NC(C#N)=CC=1C

Computed Properties

  • Exact Mass: 149.07031
  • Monoisotopic Mass: 149.07014524g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 87.6Ų

Experimental Properties

  • PSA: 87.62
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